N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide

• IUPAC Name: N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C13H15NO2/c1-8-6-10-7-9(2-5-12(10)16-8)13(15)14-11-3-4-11/h2,5,7-8,11H,3-4,6H2,1H3,(H,14,15)
• InChI Key: GRMKZWLGQXHVSL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(=O)NC3CC3
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide, also known as CP-94,253, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. The compound belongs to the benzofuran class of compounds and has been shown to have promising effects in various research studies.

Mechanism of Action

The exact mechanism of action of N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide is not fully understood. However, it is believed to act on the central nervous system by binding to specific receptors in the brain. Specifically, it has been shown to have an affinity for the sigma-1 receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to reduce anxiety and stress. The compound has also been shown to have a modulatory effect on neurotransmitter systems in the brain, including the dopamine system.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide for lab experiments is its specificity for the sigma-1 receptor. This allows researchers to investigate the role of this receptor in various physiological processes. However, the compound is relatively expensive and requires expertise in organic chemistry for its synthesis.

Future Directions

There are several potential future directions for research on N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide. One area of interest is its potential use in the treatment of addiction and withdrawal symptoms. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the potential therapeutic applications of this compound and to optimize its use in clinical settings.
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications. Its specificity for the sigma-1 receptor makes it a valuable tool for investigating the role of this receptor in various physiological processes. However, further research is needed to fully understand the compound's mechanism of action and to optimize its use in clinical settings.

Scientific Research Applications

N-cyclopropyl-2-methyl-2,3-dihydro-1-benzofuran-5-carboxamide has been extensively studied for its potential use in various therapeutic applications. The compound has been shown to have analgesic, anti-inflammatory, and anxiolytic effects in animal models. It has also been investigated for its potential use in the treatment of addiction and withdrawal symptoms.